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molecular formula C16H18O4 B1216273 1,2-Ethanediol, 1,2-bis(4-methoxyphenyl)- CAS No. 4464-76-0

1,2-Ethanediol, 1,2-bis(4-methoxyphenyl)-

Cat. No. B1216273
CAS RN: 4464-76-0
M. Wt: 274.31 g/mol
InChI Key: RKRWHUXXTPLPAL-UHFFFAOYSA-N
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Patent
US05233089

Procedure details

In 3 liters of dry ethanol, 75 g of 4,4'-bismethoxybenzoin and 21 g of sodium borohydride were refluxed for 2 hours. After adding 250 ml of concentrated hydrochloric acid to the reaction mixture, the resulting mixture was poured into 1300 ml of ice water, followed by filtration of deposited crystals. After recrystallized from 95% ethanol, there was obtained 57 g of 1,2-di(p-methoxyphenyl)ethane-1,2-diol, which was then added to 570 ml of 80% acetic acid and stirred at 90° C. for 50 minutes. Then, the reaction mixture was poured into 4 liters of ice water and deposited crystals were filtered. After drying, the crystals were recrystallized from isopropyl ether to give 40 g of Compound (e) in 69% yield.
Name
hydrochloric acid
Quantity
250 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
1300 mL
Type
reactant
Reaction Step Two
Name
4,4'-bismethoxybenzoin
Quantity
75 g
Type
reactant
Reaction Step Three
Name
sodium borohydride
Quantity
21 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
3 L
Type
solvent
Reaction Step Three
Name
1,2-di(p-methoxyphenyl)ethane-1,2-diol

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]([CH:11]([C:13]2[CH:18]=[CH:17][C:16]([O:19][CH3:20])=[CH:15][CH:14]=2)[OH:12])=[O:10])=[CH:5][CH:4]=1.[BH4-].[Na+].Cl>C(O)C>[CH3:20][O:19][C:16]1[CH:17]=[CH:18][C:13]([CH:11]([OH:12])[CH:9]([C:6]2[CH:7]=[CH:8][C:3]([O:2][CH3:1])=[CH:4][CH:5]=2)[OH:10])=[CH:14][CH:15]=1 |f:1.2|

Inputs

Step One
Name
hydrochloric acid
Quantity
250 mL
Type
reactant
Smiles
Cl
Step Two
[Compound]
Name
ice water
Quantity
1300 mL
Type
reactant
Smiles
Step Three
Name
4,4'-bismethoxybenzoin
Quantity
75 g
Type
reactant
Smiles
COC1=CC=C(C=C1)C(=O)C(O)C1=CC=C(C=C1)OC
Name
sodium borohydride
Quantity
21 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
ethanol
Quantity
3 L
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
followed by filtration of deposited crystals
CUSTOM
Type
CUSTOM
Details
After recrystallized from 95% ethanol

Outcomes

Product
Name
1,2-di(p-methoxyphenyl)ethane-1,2-diol
Type
product
Smiles
COC1=CC=C(C=C1)C(C(O)C1=CC=C(C=C1)OC)O
Measurements
Type Value Analysis
AMOUNT: MASS 57 g
YIELD: CALCULATEDPERCENTYIELD 75.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.